molecular formula C7H6N4O5 B8815448 2-Amino-3,5-dinitrobenzamide CAS No. 35041-16-8

2-Amino-3,5-dinitrobenzamide

Cat. No.: B8815448
CAS No.: 35041-16-8
M. Wt: 226.15 g/mol
InChI Key: KTGYSUKUKPGPES-UHFFFAOYSA-N
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Description

2-Amino-3,5-dinitrobenzamide is a useful research compound. Its molecular formula is C7H6N4O5 and its molecular weight is 226.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

35041-16-8

Molecular Formula

C7H6N4O5

Molecular Weight

226.15 g/mol

IUPAC Name

2-amino-3,5-dinitrobenzamide

InChI

InChI=1S/C7H6N4O5/c8-6-4(7(9)12)1-3(10(13)14)2-5(6)11(15)16/h1-2H,8H2,(H2,9,12)

InChI Key

KTGYSUKUKPGPES-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1C(=O)N)N)[N+](=O)[O-])[N+](=O)[O-]

solubility

11.7 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Synthesis routes and methods

Procedure details

A process for the manufacture of 2-amino-3,5-dinitrobenzamide which comprises nitrating at -20° C. to 80° C. isatoic anhydride dissolved in an inert organic solvent with an acid mixture consisting of 85-100% strength nitric acid and oleum, said acid mixture containing 0.5 to 20 moles of sulfur trioxide per mole of nitric acid, to produce 3,5-dinitroisatoic anhydride, allowing the reaction mixture to separate into an organic phase and an acid phase containing the 3,5-dinitroisatoic anhydride, adding 20-30% strength aqueous ammonia to the resultant acid phase in an amount of 9 to 25 moles of ammonia per mol of isatoic anhydride, and reacting the ammonia and the acid phase to produce a high yield of 2-amino-3,5-dinitrobenzamide.
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